5-(2-aminoethyl)-4-fluoro-1H-imidazole-2-carbonitrile

• Molecular Formula: C6H7FN4
• Molecular Weight: 154.15 g/mol
• IUPAC Name: 5-(2-aminoethyl)-4-fluoro-1H-imidazole-2-carbonitrile
• InChI: InChI=1S/C6H7FN4/c7-6-4(1-2-8)10-5(3-9)11-6/h1-2,8H2,(H,10,11)
• InChI Key: GWBQUQAMXSQRTO-UHFFFAOYSA-N
• Canonical SMILES: C(CN)C1=C(N=C(N1)C#N)F

Description

5-(2-Aminoethyl)-4-fluoro-1H-imidazole-2-carbonitrile: is a synthetic organic compound characterized by the presence of an imidazole ring substituted with a fluoro group, an aminoethyl side chain, and a nitrile group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(2-aminoethyl)-4-fluoro-1H-imidazole-2-carbonitrile typically involves multi-step organic reactions. One common synthetic route includes:

Formation of the Imidazole Ring: Starting with a suitable precursor such as glyoxal, ammonia, and formaldehyde, the imidazole ring is formed through a cyclization reaction.

Introduction of the Fluoro Group: The fluoro group can be introduced via electrophilic fluorination using reagents like Selectfluor.

Addition of the Aminoethyl Side Chain: This step involves the nucleophilic substitution of a halogenated imidazole intermediate with ethylenediamine.

Formation of the Nitrile Group: The nitrile group is typically introduced through a dehydration reaction of an amide intermediate using reagents like phosphorus oxychloride (POCl3).

Industrial Production Methods

Industrial production of this compound would likely follow similar synthetic routes but optimized for large-scale synthesis. This includes the use of continuous flow reactors to improve reaction efficiency and yield, as well as the implementation of robust purification techniques such as crystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

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